Cas no 100853-39-2 (Naphtho[2,3-b]furan-9-ol,5,6,7,8-tetrahydro-3,4,5-trimethyl-2-[[(5S)-5,6,7,8-tetrahydro-9-hydroxy-3,5-dimethylnaphtho[2,3-b]furan-4-yl]methyl]-,(5S)-)

• Product name: Naphtho[2,3-b]furan-9-ol,5,6,7,8-tetrahydro-3,4,5-trimethyl-2-[[(5S)-5,6,7,8-tetrahydro-9-hydroxy-3,5-dimethylnaphtho[2,3-b]furan-4-yl]methyl]-,(5S)-
• CAS No: 100853-39-2
• MF: C₃₀H₃₄O₄
• MW: 458.588569164276
• CID: 227772

Naphtho[2,3-b]furan-9-ol,5,6,7,8-tetrahydro-3,4,5-trimethyl-2-[[(5S)-5,6,7,8-tetrahydro-9-hydroxy-3,5-dimethylnaphtho[2,3-b]furan-4-yl]methyl]-,(5S)- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan-9-ol,5,6,7,8-tetrahydro-3,4,5-trimethyl-2-[[(5S)-5,6,7,8-tetrahydro-9-hydroxy-3,5-dimethylnaphtho[2,3-b]furan-4-yl]methyl]-,(5S)-
• Naphtho[2,3-b]furan-9-ol,5,6,7,8-tetrahydro-3,4,5-trimethyl-2-[[(5S)-5,6,7,8-tetrahydro-9-hydroxy-3,5-dimethylnaphtho[2,3-b]f
• Adenositin A
• Adenostin A
• Naphtho[2,3-b]furan-9-ol,5,6,7,8-tetrahydro-3,4,5-trimethyl-2-[(5,6,7,8-tetrahydro-9-hydroxy-3,5-dimethylnaphtho[2,3-b]furan-4-yl)methyl]-,[S-(R*,R*)]-
• Naphtho[2,3-b]furan-9-ol, 5,6,7,8-tetrahydro-3,4,5-trimethyl-2-[[(5S)-5,6,7,8-tetrahydro-9-hydroxy-3,5-dimethylnaphtho[2,3-b]furan-4-yl]methyl]-, (5S)-

• Inchi： 1S/C30H34O4/c1-14-8-6-10-19-23(14)18(5)26-17(4)22(34-30(26)28(19)32)12-21-24-15(2)9-7-11-20(24)27(31)29-25(21)16(3)13-33-29/h13-15,31-32H,6-12H2,1-5H3/t14-,15-/m0/s1
• InChI Key： YAJPEVBXCVNKQK-GJZGRUSLSA-N
• SMILES： O1C(CC2=C3C(C)=COC3=C(O)C3=C2[C@@H](C)CCC3)=C(C)C2=C(C)C3=C(C(O)=C12)CCC[C@@H]3C

Computed Properties

• Exact Mass: 458.24582
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• XLogP3: 5.824

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Melting Point: 185-188 °C
• Boiling Point: 635.7±55.0 °C(Predicted)
• PSA: 66.74
• pka: 9.40±0.40(Predicted)